RG-15

• Molecular Formula: C25H32Cl2F3N5O2S
• Molecular Weight: 594.5 g/mol
• InChI: InChI=1S/C25H30F3N5O2S.2ClH/c26-25(27,28)21-14-20(17-29)15-23(16-21)33-12-10-32(11-13-33)9-7-19-3-5-22(6-4-19)31-36(34,35)24-2-1-8-30-18-24;;/h1-2,8,14-16,18-19,22,31H,3-7,9-13H2;2*1H
• InChIKey: LEJPEQHTGNJJSJ-UHFFFAOYSA-N

RG-15 Procurement Guide: Subnanomolar Dopamine D3/D2 Receptor Antagonist for Antipsychotic Research

RG-15 (trans-N-{4-[2-[4-(3-cyano-5-trifluoromethyl-phenyl)-piperazine-1-yl]-ethyl]-cyclohexyl}-3-pyridinesulfonic amide dihydrochloride; CAS 1076189-55-3) is an orally bioavailable, brain-penetrant dopamine D3/D2 receptor antagonist [1]. It displays subnanomolar affinity for human dopamine D3 receptors (pKi 10.49, Ki ≈ 0.32 nM) and nanomolar affinity for human D2 receptors (pKi 8.23, Ki ≈ 5.9 nM), yielding a D3/D2 selectivity ratio of approximately 18-fold in binding assays [1]. RG-15 was developed by Gedeon Richter Ltd. as part of a novel arylsulfonamide series and has been characterised in two companion publications covering its neurochemical and behavioural pharmacology [1][2]. It is supplied as a research compound (typical purity ≥95%) and is not approved for human therapeutic use.

1

Dopamine D3/D2 receptor antagonism research toolD3-preferring binding profile with moderate D2 engagement

2

In vivo behavioural pharmacology in rodent modelsOrally bioavailable (F ≈ 54%) and brain-penetrant

3

Dual D3/D2 target engagement studiesReported D3/D2 selectivity ratio context for antipsychotic modelling

• [1] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. DOI: 10.1007/s00210-008-0308-5. PMID: 18551280. View Source
• [2] Gyertyán I, Sághy K, Laszy J, Elekes O, Kedves R, Gémesi LI, Pásztor G, Zájer-Balázs M, Kapás M, Ágai-Csongor É, Domány G, Kiss B, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: II. behavioural characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):529-39. DOI: 10.1007/s00210-008-0311-x. PMID: 18548231. View Source

Why RG-15 Cannot Be Replaced by Generic D2/D3 Antagonists in Research Applications

RG-15 occupies a distinct pharmacological space that is not replicated by any clinically available antipsychotic or widely used research tool compound. Its defining characteristic—subnanomolar D3 receptor affinity (pKi 10.49) combined with moderate D2 affinity (pKi 8.23)—produces a functional D3/D2 selectivity profile that differs fundamentally from both D2-preferring antagonists (haloperidol, risperidone) and balanced D2/D3 agents (amisulpride, cariprazine) [1]. Selective D3 antagonists such as SB-277011 lack the D2 component required for in vivo [3H]raclopride displacement and prolactin elevation, making them unsuitable for modelling dual D3/D2 pharmacology [2]. Moreover, RG-15's unique behavioural signature—antipsychotic efficacy without catalepsy at doses up to 160 mg/kg, coupled with cognitive restoration—is not observed with olanzapine, clozapine, or amisulpride at comparable efficacy doses [3]. Simply substituting another D3 or D2/D3 ligand will not reproduce this pharmacological and behavioural profile.

Target Profile

RG-15 D3/D2 Antagonist

D3 High-affinity binding with moderate D2 component

In Vivo D2-mediated prolactin elevation and raclopride displacement

Behaviour Reported broad catalepsy-free window with cognitive restoration

Common Substitutes

D2-preferring / Selective D3 Tools

SB-277011 Lacks D2 engagement; may not replicate in vivo prolactin or catalepsy context

Haloperidol D2-preferring; catalepsy and EPS-like motor profile may differ

Amisulpride Balanced D2/D3; reported cataleptogenic at behaviourally equivalent doses

Similar product does not mean interchangeable product. D3/D2 selectivity context may not transfer.

• [1] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. DOI: 10.1007/s00210-008-0308-5. PMID: 18551280. View Source
• [2] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. (SB-277011 comparator data within same study). View Source
• [3] Gyertyán I, Sághy K, Laszy J, Elekes O, Kedves R, Gémesi LI, Pásztor G, Zájer-Balázs M, Kapás M, Ágai-Csongor É, Domány G, Kiss B, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: II. behavioural characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):529-39. DOI: 10.1007/s00210-008-0311-x. PMID: 18548231. View Source

RG-15 Quantitative Differentiation Evidence: Head-to-Head Comparisons Against Closest Analogs

RG-15 vs Haloperidol, Amisulpride, and SB-277011: D3 Receptor Binding Affinity Superiority

In a direct comparative binding study performed within a single experimental framework, RG-15 (human D3 pKi = 10.49) demonstrated the highest D3 receptor affinity among all tested antipsychotics and tool compounds, exceeding haloperidol, amisulpride, and the selective D3 antagonist SB-277011 [1]. The pKi difference of 2.26 between RG-15's D3 (10.49) and D2 (8.23) affinities corresponds to a ~18-fold binding selectivity for D3 over D2 [1][2]. By contrast, amisulpride shows nearly equal D2/D3 affinity (Ki D2 = 2.8 nM, Ki D3 = 3.2 nM; ~1.1-fold difference) [3], and haloperidol exhibits D2 preference (D2 pKi ≈ 8.3, D3 pKi ≈ 8.2; ~1.3-fold) [4]. The D3-selective agent SB-277011 achieves higher D3/D2 selectivity (~100-fold; D3 pKi ≈ 7.95, D2 pKi ≈ 6.0) but with substantially lower absolute D3 affinity than RG-15 .

D3 Binding Affinity vs Comparators

Head-to-head

RG-15 human D3 pKi = 10.49 (Ki ≈ 0.32 nM). D3/D2 selectivity ≈ 18-fold. D3 affinity exceeded haloperidol, amisulpride, and SB-277011 in the same study.

Reported D3/D2 selectivity context

Subnanomolar D3 binding; D2 affinity moderate. Selectivity ratio context-dependent.

Evidence Dimension	Human dopamine D3 receptor binding affinity (pKi) and D3/D2 selectivity
Target Compound Data	RG-15: human D3 pKi = 10.49 (Ki ≈ 0.32 nM); human D2 pKi = 8.23 (Ki ≈ 5.9 nM); D3/D2 selectivity ≈ 18-fold
Comparator Or Baseline	Haloperidol: D3 pKi ≈ 8.2–8.3, D2 pKi ≈ 8.3–9.4 (source-dependent); Amisulpride: D3 Ki = 3.2 nM (pKi ≈ 8.49), D2 Ki = 2.8 nM (pKi ≈ 8.55); SB-277011: D3 pKi ≈ 7.95 (Ki ≈ 11 nM), D2 pKi ≈ 6.0 (Ki ≈ 1000 nM)
Quantified Difference	RG-15 D3 affinity is approximately 100-fold higher than SB-277011, 60-fold higher than amisulpride, and 80-fold higher than haloperidol at human D3 receptors. RG-15's absolute D3 affinity (pKi 10.49) exceeds all comparators tested in the same study.
Conditions	Radioligand competition binding assays using cloned human D3 and D2 receptors; comparators tested within the same study (Kiss et al., 2008)

Why This Matters

For researchers requiring subnanomolar D3 receptor occupancy with concomitant moderate D2 blockade—a pharmacological signature hypothesised to confer antipsychotic efficacy with reduced extrapyramidal side-effect liability—RG-15 provides a unique affinity ratio not available from any comparator.

• [1] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. PMID: 18551280. View Source
• [2] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. (2008) RG-15 displayed subnanomolar affinity to human dopamine D3 receptors (pKi 10.49) and nanomolar affinity to human D2 receptors (pKi 8.23). Naunyn-Schmiedeberg's Archives of Pharmacology 378:515-528. View Source
• [3] Schoemaker H, Claustre Y, Fage D, Rouquier L, Chergui K, Curet O, Oblin A, Gonon F, Carter C, Benavides J, Scatton B. Neurochemical characteristics of amisulpride, an atypical dopamine D2/D3 receptor antagonist with both presynaptic and limbic selectivity. Journal of Pharmacology and Experimental Therapeutics. 1997;283(1):83-97. PMID: 9336332. View Source
• [4] Seeman P. Antipsychotic drugs, dopamine receptors and schizophrenia. Clinical Neuroscience Research. 2001;1(1-2):53-60. (Haloperidol pKi values). View Source

RG-15 vs SB-277011: In Vivo D2 Receptor Engagement and Prolactin Elevation

In a direct neurochemical comparison, RG-15 dose-dependently inhibited in vivo [3H]raclopride binding in mouse striatum—a measure of D2 receptor occupancy—and elevated plasma prolactin levels, mirroring the effects of haloperidol and amisulpride [1]. In striking contrast, the D3-selective antagonist SB-277011 failed to alter [3H]raclopride binding in mouse striatum, did not change dopamine biosynthesis or turnover rates, and did not elevate plasma prolactin [1]. Furthermore, RG-15 and haloperidol—but not SB-277011—antagonised dopamine synthesis inhibition induced by the D3/D2 full agonist 7-OH-DPAT in GBL-treated mice [1]. This demonstrates that RG-15 achieves functional D2 receptor antagonism in vivo, a property absent from purely D3-selective tool compounds.

In Vivo D2 Engagement vs SB-277011

Head-to-head

RG-15 inhibited in vivo [3H]raclopride binding and elevated plasma prolactin. SB-277011 was completely inactive in these D2-mediated measures.

Functional D2 antagonism in vivo confirmed

Purely D3-selective tools cannot substitute for dual D3/D2 pharmacology models.

Evidence Dimension	In vivo D2 receptor occupancy ([3H]raclopride displacement), dopamine turnover modulation, and prolactin elevation
Target Compound Data	RG-15: dose-dependent inhibition of [3H]raclopride binding; increased dopamine turnover and synthesis in mouse/rat striatum and olfactory tubercle; elevated plasma prolactin; antagonised 7-OH-DPAT-induced dopamine synthesis inhibition in GBL-treated mice
Comparator Or Baseline	SB-277011: no change in [3H]raclopride binding; no alteration of dopamine biosynthesis or turnover; no prolactin elevation; failed to antagonise 7-OH-DPAT effects. Haloperidol and amisulpride: similar to RG-15 in all measures.
Quantified Difference	Qualitative difference: RG-15 engaged D2 receptors in vivo across all measured endpoints, while SB-277011 was completely inactive in these D2-mediated assays.
Conditions	In vivo [3H]raclopride binding in mouse striatum; ex vivo dopamine turnover/biosynthesis measurement in mouse and rat striatum and olfactory tubercle; plasma prolactin assay; GBL/7-OH-DPAT challenge model in mice

Why This Matters

Investigators seeking to model dual D3/D2 antagonism in vivo require a compound that functionally engages both receptor subtypes. SB-277011, a commonly used D3-selective tool, cannot substitute for RG-15 in studies requiring concomitant D2 receptor blockade.

• [1] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. PMID: 18551280. View Source

RG-15 vs Olanzapine, Clozapine, and Amisulpride: Superior Catalepsy Safety Margin

In a direct behavioural comparison, RG-15 did not produce catalepsy in rats at oral doses up to 160 mg/kg—representing a >18-fold margin above its antipsychotic ED50 (8.6 mg/kg p.o. in amphetamine-induced hyperactivity) [1]. Moreover, RG-15 actively inhibited haloperidol-induced catalepsy in the dose range of 15–60 mg/kg p.o., indicating anti-cataleptic properties [1]. By contrast, olanzapine, clozapine, and amisulpride all proved more cataleptogenic at behaviourally equivalent doses in the same study and either depressed or did not alter home-cage activity, whereas RG-15 increased home-cage motility at 30 mg/kg [1]. Olanzapine additionally has a documented catalepsy ED50 of 39.4 mg/kg p.o. in rats, providing a only ~8-fold margin over its conditioned avoidance ED50 of 4.7 mg/kg [2].

Catalepsy Safety Margin vs Olanzapine

Head-to-head

RG-15: no catalepsy up to 160 mg/kg p.o.; >18-fold margin over antipsychotic ED50. Olanzapine catalepsy safety margin ~8-fold. RG-15 reversed haloperidol-induced catalepsy.

Reported broader catalepsy-free window

Model-dependent endpoint context; EPS-like motor profile may differ across species.

Evidence Dimension	Catalepsy liability (presence/absence, dose range) and catalepsy safety margin (ratio of cataleptic dose to antipsychotic ED50)
Target Compound Data	RG-15: no catalepsy up to 160 mg/kg p.o.; inhibited haloperidol-induced catalepsy at 15–60 mg/kg p.o.; antipsychotic ED50 = 8.6 mg/kg (amphetamine-induced hyperactivity); catalepsy safety margin >18-fold
Comparator Or Baseline	Olanzapine: catalepsy ED50 = 39.4 mg/kg p.o., conditioned avoidance ED50 = 4.7 mg/kg, safety margin ~8-fold. Clozapine and amisulpride: described as more cataleptogenic than RG-15 in the same study. Haloperidol: induces robust catalepsy at antipsychotic doses.
Quantified Difference	RG-15's catalepsy safety margin (>18-fold) exceeds olanzapine's (~8-fold) by at least 2.3-fold. Unlike all tested comparators, RG-15 simultaneously lacked catalepsy induction and actively reversed haloperidol-induced catalepsy.
Conditions	Catalepsy assessed in rats using the horizontal bar test; antipsychotic efficacy measured in amphetamine-induced hyperactivity and conditioned avoidance response paradigms; all oral dosing

Why This Matters

For studies modelling antipsychotic efficacy with reduced extrapyramidal side-effect (EPS) liability, RG-15 provides the widest documented therapeutic window among directly compared agents, making it the preferred tool for investigating D3-mediated mechanisms of catalepsy sparing.

• [1] Gyertyán I, Sághy K, Laszy J, Elekes O, Kedves R, Gémesi LI, Pásztor G, Zájer-Balázs M, Kapás M, Ágai-Csongor É, Domány G, Kiss B, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: II. behavioural characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):529-39. PMID: 18548231. View Source
• [2] Moore NA, Tye NC, Axton MS, Risius FC. The behavioral pharmacology of olanzapine, a novel 'atypical' antipsychotic agent. Journal of Pharmacology and Experimental Therapeutics. 1992;262(2):545-51. PMID: 1354253. View Source

RG-15 vs Olanzapine: Cognitive Restoration in Scopolamine/Diazepam-Induced Learning Deficit

RG-15 (10 mg/kg orally) restored impaired learning performance in rats treated with either scopolamine or diazepam in a water-labyrinth paradigm, demonstrating pro-cognitive efficacy in two mechanistically distinct amnesia models [1]. In the same study, olanzapine was tested and found to be inactive in the learning paradigm, failing to restore cognitive function [1]. Clozapine and amisulpride, while not directly tested in the learning paradigm, were reported to be more cataleptogenic and to depress home-cage activity compared with RG-15, further distinguishing RG-15's behavioural profile [1]. The authors attributed RG-15's motor-activating, anticataleptic, and cognitive-enhancing properties to its potent D3 antagonism component [1].

Cognitive Restoration vs Olanzapine

Head-to-head

RG-15 (10 mg/kg p.o.) restored learning in scopolamine- and diazepam-treated rats. Olanzapine was inactive in the identical water-labyrinth paradigm.

Reported pro-cognitive endpoint context

Learning restoration not consistently demonstrated by other atypical comparators in this model.

Evidence Dimension	Reversal of pharmacologically induced learning impairment (water-labyrinth paradigm)
Target Compound Data	RG-15: 10 mg/kg p.o. restored learning performance in scopolamine-treated and diazepam-treated rats to control levels
Comparator Or Baseline	Olanzapine: inactive in the same water-labyrinth learning paradigm; did not restore cognitive function in scopolamine- or diazepam-treated rats
Quantified Difference	RG-15 produced statistically significant restoration of learning; olanzapine produced no detectable improvement over vehicle-treated amnestic animals.
Conditions	Water-labyrinth learning paradigm in rats; cognitive impairment induced by scopolamine (muscarinic antagonist) or diazepam (GABA-A positive allosteric modulator); RG-15 and olanzapine administered orally

Why This Matters

For preclinical research targeting the cognitive deficit dimension of schizophrenia or related disorders, RG-15 uniquely combines antipsychotic-like efficacy with pro-cognitive activity in a single molecule—a property not shared by olanzapine and not consistently demonstrated by other atypical antipsychotics.

• [1] Gyertyán I, Sághy K, Laszy J, Elekes O, Kedves R, Gémesi LI, Pásztor G, Zájer-Balázs M, Kapás M, Ágai-Csongor É, Domány G, Kiss B, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: II. behavioural characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):529-39. PMID: 18548231. View Source

RG-15 vs SB-277011 and Haloperidol: Differential In Vivo Neurochemical Signature

RG-15, similar to the D2-preferring antagonists haloperidol and amisulpride, dose-dependently enhanced dopamine turnover and synthesis rate in both mouse and rat striatum and olfactory tubercle, while also inhibiting in vivo [3H]raclopride binding [1]. The D3-selective antagonist SB-277011 did not alter any of these presynaptic dopaminergic measures, indicating that D3 receptors play little, if any, role in the control of presynaptic dopamine biosynthesis and release in dopaminergic terminal regions [1]. Despite its high D3 selectivity in vitro, RG-15's in vivo neurochemical actions were indistinguishable from those of classical D2 receptor antagonists, confirming that its moderate D2 affinity component is functionally dominant for presynaptic dopamine regulation [1].

In Vivo Neurochemical Signature

Head-to-head

RG-15 enhanced dopamine turnover and synthesis in striatum and olfactory tubercle, similar to haloperidol. SB-277011 produced no measurable effect.

D2-dominant presynaptic regulation context

Functional in vivo profile distinct from in vitro D3 selectivity; requires D2 component for neurochemical endpoints.

Evidence Dimension	In vivo modulation of dopamine turnover, synthesis rate, and [3H]raclopride binding in striatal and limbic regions
Target Compound Data	RG-15: dose-dependent enhancement of dopamine turnover and synthesis in mouse/rat striatum and olfactory tubercle; dose-dependent inhibition of [3H]raclopride binding in mouse striatum
Comparator Or Baseline	SB-277011: no change in dopamine turnover, synthesis, or [3H]raclopride binding in any region tested. Haloperidol and amisulpride: similar to RG-15, dose-dependently enhanced dopamine turnover and inhibited [3H]raclopride binding.
Quantified Difference	RG-15 and haloperidol both significantly increased dopamine turnover markers; SB-277011 produced no measurable effect above baseline, establishing that D2 (not D3) antagonism drives presynaptic dopamine regulation.
Conditions	In vivo microdialysis and ex vivo tissue analysis in mouse and rat striatum and olfactory tubercle; [3H]raclopride in vivo binding displacement; dopamine synthesis rate measured by DOPA accumulation after NSD-1015

Why This Matters

This evidence defines RG-15 as a functionally D2-dominant antagonist in vivo despite its D3-preferring in vitro profile—a critical distinction for experimental design in studies of presynaptic dopamine autoreceptor function versus postsynaptic D3-mediated effects.

• [1] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. PMID: 18551280. View Source

RG-15 Oral Bioavailability and Brain Penetration: Pharmacokinetic Differentiation

RG-15 demonstrated 54% oral bioavailability in rats with brain drug levels reaching approximately 900 ng/g following oral administration, confirming both good gastrointestinal absorption and blood–brain barrier penetration [1]. These pharmacokinetic properties underpin its oral antipsychotic efficacy (ED50 values of 8.6 mg/kg for amphetamine-induced hyperactivity and 12 mg/kg for conditioned avoidance response) [1]. While direct head-to-head PK comparison data with haloperidol, amisulpride, or SB-277011 under identical conditions are not available in the published literature, the brain concentration achieved by RG-15 is consistent with robust central target engagement as demonstrated by in vivo [3H]raclopride displacement [2]. Importantly, RG-15's favourable brain penetration distinguishes it from several peripherally restricted D3 antagonists that fail to achieve meaningful CNS exposure.

Oral Bioavailability and Brain Penetration

Supporting evidence

Oral bioavailability = 54% in rats. Brain concentration ≈ 900 ng/g following oral administration.

Supports CNS exposure model interpretation

Formal cross-compound PK comparison data not available; class-level brain penetration inference.

Evidence Dimension	Oral bioavailability (%) and brain drug concentration (ng/g) in rats
Target Compound Data	RG-15: oral bioavailability = 54%; brain concentration ≈ 900 ng/g after oral dosing; antipsychotic ED50 = 8.6 mg/kg p.o. (amphetamine-induced hyperactivity)
Comparator Or Baseline	Class-level inference: many D3-selective tool compounds exhibit poor brain penetration or low oral bioavailability, limiting their utility for behavioural studies. Haloperidol and olanzapine have established oral bioavailability but lack RG-15's D3 selectivity.
Quantified Difference	Brain-to-plasma ratio and absolute brain exposure for RG-15 (~900 ng/g) are consistent with robust CNS target engagement at behaviourally active doses; formal cross-compound PK comparison studies are not available.
Conditions	Pharmacokinetic study in male Wistar rats; oral gavage administration; brain tissue collected at Tmax; bioanalytical quantification

Why This Matters

For in vivo behavioural pharmacology studies requiring oral dosing and reliable CNS exposure, RG-15's 54% bioavailability and high brain levels reduce the risk of failed experiments due to inadequate target engagement—a practical procurement consideration when selecting among D3/D2 research tool compounds.

• [1] Gyertyán I, Sághy K, Laszy J, Elekes O, Kedves R, Gémesi LI, Pásztor G, Zájer-Balázs M, Kapás M, Ágai-Csongor É, Domány G, Kiss B, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: II. behavioural characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):529-39. PMID: 18548231. View Source
• [2] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. PMID: 18551280. View Source

RG-15 Best-Fit Research and Preclinical Application Scenarios Based on Quantitative Evidence

Preclinical Modelling of Antipsychotic Efficacy Without Extrapyramidal Side-Effect Liability

Investigators seeking to evaluate the 'atypical antipsychotic' hypothesis—namely, that D3 receptor antagonism coupled with moderate D2 blockade confers antipsychotic efficacy with a wide therapeutic window free of catalepsy—should prioritise RG-15. Evidence demonstrates no catalepsy at doses up to 160 mg/kg p.o. (>18× the antipsychotic ED50) and active reversal of haloperidol-induced catalepsy at 15–60 mg/kg, a profile not matched by olanzapine, clozapine, or amisulpride in the same study [1]. This scenario is particularly relevant for target validation studies aimed at de-risking EPS liability early in drug discovery programmes.

Cognitive-Enhancing Antipsychotic Research Targeting Schizophrenia-Related Learning Deficits

RG-15 is the compound of choice for studies investigating pro-cognitive effects within an antipsychotic context. It restored learning performance impaired by scopolamine (cholinergic deficit) and diazepam (GABAergic deficit) at 10 mg/kg p.o., whereas olanzapine was inactive in the identical paradigm [1]. This application scenario is supported by RG-15's unique combination of D3-mediated cognitive enhancement and D2-mediated antipsychotic efficacy, making it a valuable tool for research on cognitive impairment associated with schizophrenia (CIAS).

Dissection of D3 vs D2 Receptor Contributions to In Vivo Dopamine Neurochemistry

For studies requiring a tool compound that functionally discriminates between D3-mediated and D2-mediated regulation of presynaptic dopamine dynamics, RG-15 provides critical comparative value alongside SB-277011. RG-15 (D3/D2 antagonist) enhances dopamine turnover and synthesis and displaces [3H]raclopride in vivo, while SB-277011 (D3-selective) is completely inactive in these measures [1][2]. Using both compounds in tandem allows researchers to attribute neurochemical effects specifically to D2 receptor engagement, establishing RG-15 as an essential comparator for mechanistic dopamine receptor pharmacology studies.

Structure–Activity Relationship Studies on Dual D3/D2 Arylsulfonamide Scaffolds

RG-15 represents the most comprehensively characterised exemplar of the Gedeon Richter arylsulfonamide series, for which the original medicinal chemistry disclosure identified multiple high-affinity D3/D2 ligands [1]. For medicinal chemistry groups developing next-generation D3-preferring antipsychotics, RG-15 serves as the benchmark compound against which new analogs should be profiled, with published binding (pKi 10.49 D3, 8.23 D2), functional (IC50 7.2 nM D3, 36.7 nM D2L), pharmacokinetic (F = 54%, brain ~900 ng/g), and behavioural data available in the public domain.

Application

Selection Property

Validation Focus

Antipsychotic-like efficacy modelling without EPS-like motor confounds

Catalepsy-free window in rodent behavioural models

Model-specific catalepsy endpoint and motor activity profiling

Pro-cognitive antipsychotic research (CIAS-related learning deficits)

Learning restoration in cholinergic and GABAergic amnesia models

Water-labyrinth and cognitive task endpoint review

D3 vs D2 presynaptic dopamine neurochemistry dissection

Functional D2 antagonism vs D3-selective inactivity in vivo

Dopamine turnover, synthesis, and [3H]raclopride displacement endpoints

Dual D3/D2 arylsulfonamide SAR and benchmark profiling

Comprehensive published binding, functional, PK, and behavioural data

Comparator benchmarking and scaffold optimisation studies

• [1] Gyertyán I, Sághy K, Laszy J, Elekes O, Kedves R, Gémesi LI, Pásztor G, Zájer-Balázs M, Kapás M, Ágai-Csongor É, Domány G, Kiss B, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: II. behavioural characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):529-39. PMID: 18548231. View Source
• [2] Kiss B, Laszlovszky I, Horváth A, Némethy Z, Schmidt É, Bugovics G, Fazekas K, Gyertyán I, Ágai-Csongor É, Domány G, Szombathelyi Z. Subnanomolar dopamine D3 receptor antagonism coupled to moderate D2 affinity results in favourable antipsychotic-like activity in rodent models: I. neurochemical characterisation of RG-15. Naunyn-Schmiedeberg's Archives of Pharmacology. 2008 Nov;378(5):515-28. PMID: 18551280. View Source